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Compound of Interest

Compound Name: DL-Propargylglycine

Cat. No.: B555930 Get Quote

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers and scientists handling DL-Propargylglycine, a

compound used in various biochemical studies, understanding the correct disposal procedures

is essential to ensure a safe working environment and maintain regulatory compliance. While

some safety data sheets (SDS) for the hydrochloride salt of DL-Propargylglycine may indicate

it is not classified as a hazardous substance, other sources and related isomers are identified

as irritants.[1][2][3] Therefore, it is prudent to adopt a cautious approach and manage all DL-
Propargylglycine waste as a hazardous chemical.

This guide provides a comprehensive, step-by-step plan for the safe handling and disposal of

DL-Propargylglycine, ensuring the protection of laboratory personnel and the environment.

Hazard Assessment
Before handling, it is crucial to be aware of the potential hazards. The following table

summarizes the hazard classifications for DL-Propargylglycine based on available safety

data.
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Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2][3]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation[1]

[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[1][2][3]

Note: Always consult the specific Safety Data Sheet (SDS) provided by your supplier for the

most accurate and detailed information.

Prohibited Disposal Methods
Under no circumstances should DL-Propargylglycine waste be disposed of via the following

methods:

Drain Disposal: Never pour DL-Propargylglycine powder or solutions down the sink.[4][5][6]

This can contaminate waterways and is prohibited for hazardous chemicals.

Trash Disposal: Do not discard solid DL-Propargylglycine or contaminated materials (e.g.,

weigh boats, gloves) in the regular trash.[6]

Standard Operating Procedure for DL-
Propargylglycine Disposal
Follow this detailed protocol for the safe collection, storage, and disposal of DL-
Propargylglycine waste.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure you are wearing the appropriate PPE:

Eye Protection: Wear tightly fitting safety goggles or glasses.[7]

Hand Protection: Use chemically impermeable gloves (e.g., nitrile). Inspect gloves before

use.[7]
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Body Protection: Wear a standard laboratory coat.

Step 2: Waste Segregation
Proper segregation is crucial to prevent dangerous reactions. DL-Propargylglycine waste

must be collected separately from incompatible materials.

Waste Stream Incompatible Materials to Avoid Mixing

DL-Propargylglycine (Solid Waste)
Strong oxidizing agents, Strong acids, Strong

bases, Amines[3]

DL-Propargylglycine (Aqueous Waste)
Organic solvents, Incompatible chemicals listed

above

DL-Propargylglycine (Organic Solvent Waste)
Aqueous solutions, Incompatible chemicals

listed above

Note: Always collect aqueous and organic solvent waste in separate containers.[8]

Step 3: Waste Collection and Containment
Solid Waste:

Collect unused DL-Propargylglycine powder and items grossly contaminated with the

solid (e.g., weigh paper, paper towels from a spill) in a dedicated waste container.

The container must be made of a compatible material (e.g., high-density polyethylene -

HDPE), be in good condition, and have a secure, leak-proof lid.[9]

Solutions:

Collect solutions containing DL-Propargylglycine in a dedicated, closable, and properly

vented hazardous waste container.

Use separate containers for aqueous and organic solvent solutions.[8]

Do not overfill containers; leave at least 10% headspace to allow for expansion.
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Step 4: Labeling and Storage
Proper labeling and storage are mandated by regulations and are essential for safety.

Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is

added. The label must include:

The words "Hazardous Waste."

The full chemical name: "DL-Propargylglycine Waste" (avoid abbreviations).

A list of all components in the container (e.g., "DL-Propargylglycine, Water" or "DL-
Propargylglycine, DMSO").

The approximate percentage of each component.

The relevant hazard characteristics (e.g., Irritant).

Storage:

Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA),

which must be at or near the point of waste generation.[4][5]

Ensure the SAA is a secondary containment tray to capture any potential leaks.

Keep the waste container closed at all times, except when adding waste.[4][5]

Step 5: Arranging for Final Disposal
Once the waste container is full or you are finished generating this waste stream, contact

your institution's Environmental Health and Safety (EH&S) department to schedule a waste

pickup.[4]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[4] Follow all

institutional guidelines regarding storage time limits.[5]

Disposal Workflow
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The following diagram illustrates the procedural flow for the proper disposal of DL-
Propargylglycine waste.

Waste Generation & Collection

Storage Disposal

Start: Generate
DL-Propargylglycine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible &
Labeled Waste Container

Segregate Waste:
Solid, Aqueous, Organic

Add Waste to Container

Securely Close Container

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Container Full?

No

Contact EH&S for Pickup

Yes

EH&S Collects for
Approved Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-Propargylglycine waste.

Emergency Procedures: Spill Cleanup
In the event of a small spill of solid DL-Propargylglycine:

Ensure the area is well-ventilated.[2]

Wearing your full PPE, gently sweep up the solid material. Avoid creating dust.[2]

Place the swept material and any contaminated cleaning supplies into a labeled hazardous

waste container.

Wash the spill area with soap and water.

Report the spill to your laboratory supervisor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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